Cas no 24607-06-5 (1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne)
1-Acetoxy-2,4-dihydroxyheptadec-16-yne is a specialized organic compound featuring a unique molecular structure with acetyl and hydroxyl functional groups, as well as a terminal alkyne moiety. This configuration imparts distinct reactivity, making it valuable in synthetic chemistry for applications such as cross-coupling reactions, click chemistry, and the synthesis of complex bioactive molecules. The presence of both polar (hydroxy, acetoxy) and nonpolar (alkyne) groups enhances its versatility as an intermediate in pharmaceutical and materials research. Its well-defined structure allows for precise modifications, facilitating the development of tailored derivatives for advanced studies in medicinal chemistry or polymer science.
24607-06-5 structure
Product Name:1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne
CAS No:24607-06-5
MF:C19H34O4
MW:326.470866680145
CID:265021
PubChem ID:179422
Update Time:2025-10-08
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne Chemical and Physical Properties
Names and Identifiers
-
- 16-Heptadecyne-1,2,4-triol,1-acetate, (2S,4S)-
- 1-acetoxy-2,4-dihydroxyheptadec-16-yne
- DTXSID80947505
- SCHEMBL12235380
- 16-Heptadecyne-1,2,4-triol, 1-acetate, (2S,4S)-
- 24607-06-5
- (2s,4s)-2,4-dihydroxyheptadec-16-ynyl acetate
- (2S,4S)-2,4-DIHYDROXYHEPTADEC-16-YN-1-YL ACETATE
- 1-?Acetoxy-?2,?4-?dihydroxyheptadec-?16-?yne
- [(2S,4S)-2,4-dihydroxyheptadec-16-ynyl] acetate
- LMFA05000644
- SPBio_001762
- KBio2_005045
- JAKAZHIACKJNNB-UHFFFAOYSA-N
- SDCCGMLS-0066533.P001
- KBioGR_001654
- KBio2_002477
- CCG-38791
- AKOS040735220
- KBio2_007613
- Spectrum5_001847
- KBio1_001275
- KBio2_000758
- SPECTRUM240929
- KBioSS_000758
- Spectrum4_001217
- Compound NP-014984
- CHEBI:168762
- 1-acetoxy -2,4-dihydroxy-n-heptadeca-16-yne
- KBio3_001878
- Avocadyne 1-acetate
- NCGC00095973-02
- Spectrum3_001069
- Spectrum5_000066
- NS00097450
- BSPBio_002658
- SR-05000002586-1
- KBioSS_002484
- DivK1c_006331
- AVOCADYNE ACETATE
- SCHEMBL1164203
- CHEMBL1396170
- Spectrum_001936
- 2,4-dihydroxyheptadec-16-yn-1-yl acetate
- NCGC00095973-01
- Spectrum_000278
- Spectrum2_001721
- SpecPlus_000235
- SR-05000002586
- KBio2_003326
- 2,4-dihydroxyheptadec-16-ynyl acetate
- KBio2_005894
- 1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne
-
- Inchi： 1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-18(21)15-19(22)16-23-17(2)20/h1,18-19,21-22H,4-16H2,2H3/t18-,19-/m0/s1
- InChI Key： JAKAZHIACKJNNB-OALUTQOASA-N
- SMILES： O[C@H](C[C@@H](COC(C)=O)O)CCCCCCCCCCCC#C
Computed Properties
- Exact Mass: 326.24582
- Monoisotopic Mass: 326.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.003
- Boiling Point: 458.9°Cat760mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.481
- PSA: 66.76
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A882420-1mg |
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne |
24607-06-5 | 1mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A882420-5mg |
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne |
24607-06-5 | 5mg |
$ 620.00 | 2023-04-19 | ||
| TRC | A882420-10mg |
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne |
24607-06-5 | 10mg |
$ 1194.00 | 2023-04-19 |
1-\u200bAcetoxy-\u200b2,\u200b4-\u200bdihydroxyheptadec-\u200b16-\u200byne Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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